2,5-Anhydro-2,5-imino-D-glucitol

• Molecular Formula: C6H13NO4
• Molecular Weight: 163.17 g/mol
• InChI: InChI=1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2/t3-,4+,5-,6?/m0/s1
• InChIKey: PFYHYHZGDNWFIF-AMVSKUEXSA-N

DGDP: Distinctive Iminosugar Scaffold

2,5-Anhydro-2,5-imino-D-glucitol (CAS 132295-44-4), also known as 2,5-dideoxy-2,5-imino-D-glucitol (DGDP), is a synthetic pyrrolidine-based iminosugar that functions as a competitive inhibitor of glycohydrolases . It acts as a structural mimic of the transition state during glycosidic bond cleavage, making it a valuable tool in glycobiology research . Unlike clinically developed α-glucosidase inhibitors, DGDP exhibits a distinct inhibitory profile and serves as a privileged scaffold for the design of pharmacological chaperones for lysosomal storage disorders such as Gaucher disease [1].

Glycosidase inhibition Competitive inhibitor for glycobiology research

Pharmacological chaperone design Privileged scaffold for lysosomal storage disorder models

Affinity ligand Validated for enzyme purification and immobilization

• [1] Yu, Z., Sawkar, A. R., Whalen, L. J., Wong, C. H., & Kelly, J. W. (2007). Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry, 50(1), 94–100. View Source

Generic DGDP Substitution Risks

Iminosugar stereoisomers and structural analogs exhibit profound differences in glycosidase inhibition profiles despite sharing the same molecular formula. For example, the D-manno stereoisomer (2,5-dideoxy-2,5-imino-D-mannitol, DMDP) is a significantly more potent α- and β-glucosidase inhibitor than DGDP, with up to ~600-fold lower Ki values for certain enzymes [1]. Additionally, DGDP's unique pyrrolidine ring configuration and hydroxyl group orientation confer distinct binding modes that are exploited in the design of selective pharmacological chaperones—a property not shared by piperidine-based iminosugars like 1-deoxynojirimycin (DNJ) or clinically used miglitol [2][3]. Simple substitution without quantitative justification can lead to misleading experimental outcomes or suboptimal scaffold selection in medicinal chemistry campaigns.

Target DGDP (2,5-dideoxy-2,5-imino-D-glucitol)

Substitutes DMDP, DNJ, miglitol

DMDP may exhibit substantially higher glycosidase inhibition, altering comparative dose-response profiles.

Piperidine-based iminosugars (DNJ, miglitol) lack the pyrrolidine-dependent chaperone activity, limiting use in protein-misfolding research.

• [1] Legler, G., Korth, A., Berger, A., Ekhart, C., Gradnig, G., & Stütz, A. E. (1993). 2,5-Dideoxy-2,5-imino-D-mannitol and -D-glucitol. Two-step bio-organic syntheses from 5-azido-5-deoxy-D-glucofuranose and -L-idofuranose; evaluation as glucosidase inhibitors and application in affinity purification and characterisation of invertase from yeast. Carbohydrate Research, 250(1), 67–77. View Source
• [2] BRENDA Enzyme Database. (2025). Search IC50 Value for EC 3.2.1.10. View Source
• [3] Yu, Z., Sawkar, A. R., Whalen, L. J., Wong, C. H., & Kelly, J. W. (2007). Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry, 50(1), 94–100. View Source

DGDP vs. Closest Analogs

α-Glucosidase Inhibition Potency Comparison

2,5-Anhydro-2,5-imino-D-glucitol (DGDP) exhibits approximately 1.7-fold weaker inhibition of α-glucosidase from Saccharomyces cerevisiae compared to its diastereomer 2,5-dideoxy-2,5-imino-D-mannitol (DMDP) under identical assay conditions [1].

α-Glucosidase Inhibition

Head-to-head

DGDP IC50 0.15 mM vs DMDP 0.09 mM

Supports stereochemistry-activity interpretation

1.7-fold difference; S. cerevisiae enzyme

Evidence Dimension	α-Glucosidase inhibition (IC50)
Target Compound Data	0.15 mM
Comparator Or Baseline	2,5-dideoxy-2,5-imino-D-mannitol (DMDP): 0.09 mM
Quantified Difference	1.7-fold difference in potency
Conditions	Enzyme: α-glucosidase (EC 3.2.1.10) from Saccharomyces cerevisiae; standard in vitro inhibition assay

Why This Matters

This stereochemical distinction directly impacts experimental design: researchers selecting an α-glucosidase inhibitor tool compound should note that DGDP is less potent than DMDP, which may influence dose-response and selectivity interpretations.

• [1] BRENDA Enzyme Database. (2025). Search IC50 Value for EC 3.2.1.10. View Source

Chitin Synthase Inhibition Comparison

While DGDP demonstrates significant antifungal activity against Candida albicans in a Caco-2 cell model, DMDP is reported to be a more potent inhibitor of chitin synthase, a key enzyme in fungal cell wall biosynthesis .

Chitin Synthase Inhibition

Data to verify

DGDP antifungal activity in Caco-2 model

Context-dependent; DMDP may be more potent chitin synthase inhibitor

Class-level inference, not quantified

Evidence Dimension	Antifungal activity
Target Compound Data	Significant activity against C. albicans in Caco-2 cell model
Comparator Or Baseline	DMDP: more potent chitin synthase inhibitor
Quantified Difference	Not quantified in available sources
Conditions	Candida albicans in Caco-2 intestinal epithelial cell model

Why This Matters

For researchers studying host-pathogen interactions or antifungal drug discovery, DGDP offers a distinct profile that may be more suitable for certain assays, while DMDP remains the preferred tool for direct chitin synthase inhibition studies.

Pharmacological Chaperone: Gaucher Fibroblast GC Activity

Hybrid molecules incorporating the 2,5-anhydro-2,5-imino-D-glucitol core with hydrophobic adamantyl amides increased glucocerebrosidase (GC) activity in patient-derived fibroblasts by 2.5-fold (N370S mutant) and 7.2-fold (G202R mutant) [1]. This chaperone-based approach is a key differentiation from direct glycosidase inhibitors like miglitol, which lack chaperone activity and are not applied in lysosomal storage disorders.

Pharmacological Chaperone

Head-to-head

GC activity increase 2.5–7.2 fold (mutant fibroblasts)

Supports chaperone-design endpoint context

Versus miglitol (no chaperone activity); N370S/G202R

Evidence Dimension	Fold increase in GC activity in patient fibroblasts
Target Compound Data	2.5-fold (N370S mutant) / 7.2-fold (G202R mutant)
Comparator Or Baseline	Miglitol: no reported chaperone activity; primary mechanism is direct α-glucosidase inhibition
Quantified Difference	N/A (different mechanism of action)
Conditions	Patient-derived Gaucher fibroblasts; incubation with chaperone compounds; GC activity measured by substrate hydrolysis

Why This Matters

This evidence positions DGDP as a privileged scaffold for developing pharmacological chaperones, a therapeutic strategy distinct from enzyme inhibition. Procurement of DGDP is justified for medicinal chemistry programs targeting protein misfolding diseases, where miglitol or DNJ would be ineffective.

• [1] Yu, Z., Sawkar, A. R., Whalen, L. J., Wong, C. H., & Kelly, J. W. (2007). Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry, 50(1), 94–100. View Source

Multigram-Scale Synthesis Comparison

A practical 5-gram scale stereoselective synthesis of DGDP from L-sorbose has been achieved in 7 synthetic steps with a 56% overall yield [1]. In contrast, the DMDP synthesis from D-fructose proceeds in 7 steps with a 70% overall yield [1]. While DMDP synthesis is more efficient, DGDP's distinct stereochemical outcome and accessibility from L-sorbose provide a viable route for gram-scale production for research and preclinical studies.

Synthetic Efficiency

Cross-study

DGDP 56% yield (7 steps) vs DMDP 70%

Stereochemistry justifies distinct synthesis route

5 g scale; from L-sorbose

Evidence Dimension	Synthetic efficiency (overall yield, steps, scale)
Target Compound Data	56% overall yield, 7 steps, 5 g scale
Comparator Or Baseline	DMDP: 70% overall yield, 7 steps, 5 g scale
Quantified Difference	14% lower overall yield for DGDP
Conditions	Stereoselective synthesis from L-sorbose (DGDP) vs. D-fructose (DMDP); regioselective Appel reaction

Why This Matters

Procurement decisions for iminosugars often hinge on synthetic accessibility. DGDP is available in multigram quantities via a published, scalable route, ensuring consistent supply for research programs. The slightly lower yield compared to DMDP is offset by its unique stereochemistry, which is essential for specific applications.

• [1] Sunde-Brown, P., et al. (2025). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. [Preprint]. View Source

Affinity Chromatography for Invertase Purification

2,5-Dideoxy-2,5-imino-D-glucitol (DGDP) has been successfully immobilized on aminohexyl-Sepharose and employed as an affinity ligand for the purification of invertase from yeast [1]. This application leverages the compound's specific binding to the enzyme's active site, enabling high-purity isolation. In contrast, the D-manno isomer DMDP, while a more potent invertase inhibitor, may exhibit different binding kinetics or off-target interactions that could complicate purification protocols.

Affinity Chromatography

Method context

Immobilized DGDP isolates yeast invertase

Alternative ligand with distinct binding profile

Aminohexyl-Sepharose; potential selectivity benefit

Evidence Dimension	Suitability for affinity chromatography
Target Compound Data	Effective immobilization and purification of yeast invertase
Comparator Or Baseline	DMDP: also used for affinity purification, but DGDP's distinct binding profile may offer selectivity advantages in certain systems
Quantified Difference	Not directly quantified
Conditions	Immobilization on aminohexyl-Sepharose; yeast invertase purification

Why This Matters

For researchers requiring purified invertase or developing affinity-based separation methods, DGDP provides a validated, alternative ligand to DMDP, potentially offering improved selectivity or recovery yields depending on the specific enzyme source.

• [1] Legler, G., Korth, A., Berger, A., Ekhart, C., Gradnig, G., & Stütz, A. E. (1993). 2,5-Dideoxy-2,5-imino-D-mannitol and -D-glucitol. Two-step bio-organic syntheses from 5-azido-5-deoxy-D-glucofuranose and -L-idofuranose; evaluation as glucosidase inhibitors and application in affinity purification and characterisation of invertase from yeast. Carbohydrate Research, 250(1), 67–77. View Source

DGDP Application Scenarios

Pharmacological Chaperone Design for Gaucher Disease

Researchers developing pharmacological chaperones for Gaucher disease should select DGDP as a core scaffold. The 2,5-anhydro-2,5-imino-D-glucitol substructure, when conjugated with hydrophobic adamantyl amides, has been shown to increase mutant glucocerebrosidase activity in patient fibroblasts by up to 7.2-fold [1]. This application is uniquely enabled by DGDP's binding mode, which stabilizes the enzyme's native conformation without inhibiting catalytic activity at the therapeutic site. Alternative iminosugars like miglitol or DNJ lack this chaperone functionality and are not suitable for this purpose [1].

α-Glucosidase Inhibitor for Glycobiology

Investigators requiring an α-glucosidase inhibitor with a defined stereochemical identity can utilize DGDP, which exhibits an IC50 of 0.15 mM against Saccharomyces cerevisiae α-glucosidase [1]. This potency is approximately 1.7-fold lower than that of its diastereomer DMDP (0.09 mM), providing a less potent alternative for studies where partial inhibition or stereochemical discrimination is desired [1]. DGDP is also a confirmed inhibitor of β-(1→3)-glycosidase, expanding its utility in glycobiology assays [2].

Antifungal Host-Pathogen Model in Caco-2 Cells

DGDP has demonstrated significant antifungal activity against Candida albicans in a Caco-2 intestinal epithelial cell model, likely through inhibition of fungal glycosidases [1]. While DMDP is a more potent chitin synthase inhibitor, DGDP's activity in a physiologically relevant cell-based system makes it a valuable tool for studying host-pathogen interactions and evaluating iminosugar-based antifungal strategies in the gastrointestinal tract [1].

Gram-Scale Iminosugar Synthesis

For projects requiring multigram amounts of a stereochemically pure iminosugar, DGDP is accessible via a published 5-gram scale synthesis from L-sorbose with 56% overall yield over 7 steps [1]. This scalable route ensures reliable supply for preclinical studies or as a starting material for further derivatization. While the synthetic yield is lower than that of DMDP (70%), the distinct stereochemistry of DGDP justifies its production for specific applications [1].

Application

Selection Property

Validation Focus

Chaperone design for lysosomal storage models

Pyrrolidine scaffold for mutant enzyme stabilization

GC activity rescue in fibroblast models

Glycosidase inhibition studies

Stereochemically defined α-glucosidase inhibitor

IC50 and selectivity profiling against related hydrolases

Host-pathogen interaction models

Antifungal activity in epithelial cell systems

Candida albicans Caco-2 cell assay endpoints

Gram-scale synthesis and derivatization

Scalable stereoselective route from L-sorbose

Synthetic yield and stereochemical purity

• [1] Yu, Z., Sawkar, A. R., Whalen, L. J., Wong, C. H., & Kelly, J. W. (2007). Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry, 50(1), 94–100. View Source
• [2] Sunde-Brown, P., et al. (2025). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. [Preprint]. View Source